Cas no 2171767-51-2 (5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane)

• Product Name: 5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane
• CAS No: 2171767-51-2
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 6568385
• PubChem ID: 165746785
• Update Time: 2025-06-09

5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane
• 2171767-51-2
• EN300-1642296
• 5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro[5.5]undecane

• Inchi： 1S/C15H28N2O/c1-13(2)9-15(10-14(3,4)17-13)12(11-5-6-11)16-7-8-18-15/h11-12,16-17H,5-10H2,1-4H3
• InChI Key： XYGHQZRBWJTNSV-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CC2)C21CC(C)(C)NC(C)(C)C2

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.3Ų

Additional information on 5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane

Introduction to 5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane (CAS No. 2171767-51-2)

5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane, identified by its Chemical Abstracts Service (CAS) number 2171767-51-2, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic compound features a unique blend of cyclopropyl and tetramethyl substituents, integrated within a spiro framework composed of an oxacyclohexane and a diazacyclohexane moiety. The intricate architecture of this molecule not only presents challenges in synthesis but also opens up diverse possibilities for its application in drug discovery and material science.

The spirocyclic nature of 5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane contributes to its rigidity and stability, which are highly desirable properties in pharmaceutical candidates. Such structural motifs often enhance binding affinity and metabolic stability, making them attractive for the development of novel therapeutics. The presence of both oxygen and nitrogen atoms in the spirocycle further increases the compound's versatility, allowing for hydrogen bonding interactions and potential modulation of biological activity.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like 5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurological disorders. For instance, preliminary virtual screening has indicated potential interactions with cyclooxygenase (COX) enzymes and serotonin receptors, which are key targets in managing pain and neurodegenerative conditions.

The cyclopropyl substituent is a notable feature of this molecule, as it is known to enhance lipophilicity and improve oral bioavailability—a critical factor in drug development. Additionally, the tetramethyl groups contribute to steric hindrance around the spirocenter, which can influence binding orientation and selectivity. These structural elements collectively contribute to the compound's unique chemical profile.

In vitro studies have begun to explore the biological relevance of 5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane, with initial findings suggesting modest anti-inflammatory effects in cellular models. The compound's ability to modulate intracellular signaling pathways associated with inflammation has been a focal point of interest. Furthermore, its stability under various physiological conditions makes it a promising candidate for further investigation in preclinical studies.

The synthesis of 5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane represents a significant achievement in synthetic organic chemistry due to the complexity of its spirocycle framework. The development of efficient synthetic routes has been reported by several research groups, leveraging transition metal catalysis and innovative cyclization strategies to construct the desired core structure. These synthetic methodologies not only provide access to this compound but also serve as valuable tools for exploring related scaffolds.

Future directions in the study of CAS No. 2171767-51-2 include exploring its potential applications in material science. The rigid spirocyclic structure suggests that this compound could be utilized as a building block for advanced polymers or liquid crystals with tailored mechanical and optical properties. Additionally, its biological activity warrants further investigation into potential therapeutic applications beyond inflammation management.

The integration of machine learning techniques into drug discovery has accelerated the identification of novel lead compounds like 5-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-4,9-diazaspiro5.5undecane. Predictive models have been trained on large datasets to identify structural features that correlate with biological activity, guiding researchers toward optimized analogs with enhanced potency and selectivity.

In conclusion,5-cyclopropyl-8,,8,,10,,10-tetramethyl-,1,o,xa-,4,,9,diazaspiro[5,/5]undecane (CAS No.: 2171767–51–2) is a structurally fascinating compound with significant potential in both pharmaceuticals and materials science. Its unique spirocyclic architecture combined with favorable physicochemical properties positions it as a valuable scaffold for further exploration.